N-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidin-4-yl}-N-methylacetamide

• IUPAC Name: N-[1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperidin-4-yl]-N-methylacetamide
• InChI: InChI=1S/C14H23N3OS/c1-10-14(19-11(2)15-10)9-17-7-5-13(6-8-17)16(4)12(3)18/h13H,5-9H2,1-4H3
• InChI Key: DMFIIRMNEPUMIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCC(CC2)N(C)C(=O)C
• Molecular Formula: C14H23N3OS
• Molecular Weight: 281.42 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

Thiazole was first described by Hantzsch and Weber in 1887. It’s synthesized from haloketones and thioamides. For example, 2,4-dimethylthiazole is synthesized from thioacetamide and chloroacetone.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The biological outcomes of thiazoles are greatly affected by substituents on a particular position of the thiazole ring. The MEP surface plays a significant role in drug–target protein interaction.

Future Directions

Thiazoles are a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators. They continue to be an area of interest in medicinal chemistry due to their wide range of biological activities.